Cas no 10396-05-1 (4-Isothiocyanatophenyl Εther)

• Product Name: 4-Isothiocyanatophenyl Εther
• CAS No: 10396-05-1
• MF: C₁₄H₈N₂OS₂
• MW: 284.356120109558
• MDL: MFCD01310824
• CID: 98765
• PubChem ID: 2759522
• Update Time: 2024-11-03

4-Isothiocyanatophenyl Εther Chemical and Physical Properties

Names and Identifiers

• 4-Isothiocyanatophenyl ether
• 1-isothiocyanato-4-(4-isothiocyanatophenoxy)benzene
• 4-Isothiocyanatophenyl Εther
• 10396-05-1
• F87737
• AKOS015853652
• FS-4560
• MFCD01310824
• 4,4'-oxybis(isothiocyanatobenzene)
• FT-0682043
• SCHEMBL941550
• J-001074
• DTXSID40374818
• 2-Cyanophenylboronic acidneopentylglycol ester

• MDL： MFCD01310824
• Inchi： 1S/C14H8N2OS2/c18-9-15-11-1-5-13(6-2-11)17-14-7-3-12(4-8-14)16-10-19/h1-8H
• InChI Key： VFRHGFVMLLSTNS-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)OC1C=CC(=CC=1)N=C=S

Computed Properties

• Exact Mass: 284.00800
• Monoisotopic Mass: 284.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1A^2
• XLogP3: 6.3

Experimental Properties

• Density: 1.21
• Melting Point: 66-68°C
• Boiling Point: 441°C at 760 mmHg
• Flash Point: 220.5°C
• Refractive Index: 1.637
• PSA: 98.13000
• LogP: 4.94750

4-Isothiocyanatophenyl Εther Security Information

• HazardClass：IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers